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Compound of Interest

Compound Name: 1-{5-nitro-2-thienyl}-1H-pyrazole

Cat. No.: B428649

Get Quote

Executive Summary & Identity
CAS 74990-33-3 refers to Interleukin-2 (Human), specifically the recombinant form (rHuIL-2)

often utilized in immunology research and therapeutic development (e.g., Aldesleukin). It is a

15.5 kDa lymphokine produced by T-cells in response to antigenic stimulation.

In the context of drug development and cell culture, this protein is a critical reagent for the

proliferation of T lymphocytes and Natural Killer (NK) cells. However, its handling is prone to a

specific "silent failure" mode: hydrophobic aggregation upon improper reconstitution. This guide

details the physicochemical properties, signaling mechanisms, and the mandatory "Acid-First"

reconstitution protocol required to maintain bioactivity.
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Property Data

CAS Number 74990-33-3

Common Names
Interleukin-2, IL-2, Aldesleukin, T-Cell Growth

Factor (TCGF)

Molecular Weight

~15.5 kDa (Non-glycosylated, E. coli derived)

~17.6 kDa (Glycosylated, CHO or P. pastoris

derived)

Isoelectric Point (pI) ~6.8 - 7.5 (Varies by isoform)

Sequence Length 133 Amino Acids (Mature form)

Disulfide Bonds Cys58 - Cys105 (Essential for biological activity)

Physical Properties & Stability Challenges
Unlike standard small molecules, CAS 74990-33-3 behaves as a metastable protein. Its core

contains a high density of hydrophobic residues which are exposed if the protein is mis-folded

or placed in a neutral buffer without a carrier.

Solubility & Aggregation Physics[1]
The Trap: Recombinant IL-2 is highly hydrophobic. If reconstituted directly in neutral buffers

(PBS, pH 7.4) or water, it rapidly forms non-covalent aggregates. These aggregates are

often invisible to the naked eye but result in a 90-99% loss of bioactivity.

The Solution: IL-2 requires an acidic environment (pH 3.0 - 4.0) to protonate surface

residues, increasing electrostatic repulsion between molecules and preventing aggregation

during the initial solubilization phase.

Stability Profile
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State Condition Stability Duration Notes

Lyophilized -20°C to -80°C 12-24 Months Store desiccated.

Reconstituted (Stock) 100 mM Acetic Acid 1 Week (4°C)
Do not freeze acid

stocks repeatedly.

Working Aliquots -20°C or -80°C 3-6 Months

Must contain carrier

protein (0.1%

BSA/HSA).

Freeze-Thaw N/A Avoid
Loses ~20% activity

per cycle.

Mechanism of Action: Signal Transduction
IL-2 exerts its pleiotropic effects through the IL-2 Receptor (IL-2R), a heterotrimeric complex

consisting of

(CD25),

(CD122), and

(CD132) chains. The signaling cascade is non-linear, activating three parallel pathways that
drive survival, proliferation, and differentiation.

Pathway Visualization
The following diagram illustrates the signal propagation from the extracellular receptor binding

to nuclear transcription factors.
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Caption: IL-2 binds the IL-2R complex, activating JAK/STAT (differentiation), PI3K/Akt

(survival), and MAPK (proliferation) pathways.

Operational Protocol: The "Acid-First"
Reconstitution
Expert Insight: The most common cause of experimental failure with CAS 74990-33-3 is

dissolving the lyophilized powder directly into PBS or media. This results in immediate

precipitation. Follow this self-validating workflow.

Reagents Required[2]
Vehicle: 100 mM Acetic Acid (sterile).[1][2][3][4]

Carrier: 0.1% BSA (Bovine Serum Albumin) or HSA (Human Serum Albumin) in PBS.

Vial: Sterile polypropylene tubes (low protein binding).

Step-by-Step Workflow

Lyophilized IL-2
(-20°C)

1. Centrifuge Vial
(Bring powder to bottom)

2. Add 100mM Acetic Acid
(Target: 0.1 - 1.0 mg/mL)

Solubilization 3. Gentle Rotation
(NO Vortexing)

4. Dilute into Buffer + Carrier
(PBS + 0.1% BSA)

Neutralization 5. Aliquot & Freeze
(-20°C / -80°C)

Long-term Storage

Click to download full resolution via product page

Caption: Critical workflow requiring initial acidification to prevent hydrophobic aggregation

before neutralization.

Protocol Notes:

Centrifugation: Always spin the vial before opening. Lyophilized protein often adheres to the

cap; opening it without spinning leads to mass loss.

No Vortexing: IL-2 is shear-sensitive. Vortexing creates bubbles and denatures the protein at

the air-liquid interface.
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The "Acid-First" Rule: Reconstitute to 100 μg/mL - 1 mg/mL in 100 mM Acetic Acid. This

stock solution is stable at 4°C for 1 week.

Working Solution: Dilute the acid stock at least 1:100 into culture media or PBS containing

carrier protein (BSA/HSA) to neutralize the pH for cell culture use.

Safety Data (GHS & Bioactivity)
While CAS 74990-33-3 is not a classic "hazardous chemical" (it is not corrosive or flammable),

it is a potent bioactive cytokine.

Hazard Classification
GHS Signal Word: None (Non-hazardous substance according to OSHA 29 CFR

1910.1200).

Biohazard Level: BSL-1 (Standard microbiological practices).

Biological Safety Profile
Vascular Leak Syndrome (VLS): In clinical high-dose applications (systemic administration),

IL-2 causes increased vascular permeability. In a research setting, accidental injection or

mucous membrane absorption should be avoided.

Cell Proliferation: Accidental exposure to cell cultures not intended for IL-2 stimulation will

cause rapid, unwanted proliferation of lymphoid cells.

Handling Precautions[6][7][8][9][10]
PPE: Nitrile gloves, lab coat, safety glasses.

Aerosolization: Avoid creating aerosols when pipetting to prevent inhalation, which can

induce immune responses in sensitive individuals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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